N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-5-methylisoxazole-3-carboxamide hydrochloride

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-5-methyl-1,2-oxazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C17H18F2N4O2S.ClH/c1-10-7-13(21-25-10)16(24)23(6-4-5-22(2)3)17-20-15-12(19)8-11(18)9-14(15)26-17;/h7-9H,4-6H2,1-3H3;1H
• InChI Key: HFNMYFBTFNMZNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N(CCCN(C)C)C2=NC3=C(C=C(C=C3S2)F)F.Cl
• Molecular Formula: C17H19ClF2N4O2S
• Molecular Weight: 416.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzo[d]thiazol-2-yl group, a dimethylamino group, and an isoxazole-3-carboxamide group. These functional groups suggest that the compound may have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (benzo[d]thiazol-2-yl and isoxazole) suggests that the compound may have a planar structure. The electron-withdrawing fluorine atoms on the benzothiazole ring could potentially influence the electronic distribution and reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the amine group (-NH2) is a common site of reactivity in many chemical reactions. The isoxazole ring is also known to participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups (like the amine and carboxamide) could make the compound soluble in polar solvents. The compound’s melting and boiling points, as well as its spectral properties (IR, NMR, UV-Vis), would also be determined by its structure.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. It could potentially act as a ligand for various biological targets, given the presence of multiple functional groups that are often seen in pharmaceutical compounds.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. Given its complex structure and the presence of several functional groups, it could be of interest in fields like medicinal chemistry, materials science, or synthetic chemistry.